Cas no 1231761-08-2 (8-Chloroquinoline-2-carbonitrile)

• Product Name: 8-Chloroquinoline-2-carbonitrile
• CAS No: 1231761-08-2
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• CID: 5557782
• Update Time: 2025-11-07

8-Chloroquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarbonitrile, 8-chloro-
• 8-Chloroquinoline-2-carbonitrile

• Inchi： 1S/C10H5ClN2/c11-9-3-1-2-7-4-5-8(6-12)13-10(7)9/h1-5H
• InChI Key： DEULPCXPQZIKQZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Cl)C=CC=1C#N

Additional information on 8-Chloroquinoline-2-carbonitrile

8-Chloroquinoline-2-carbonitrile (CAS No. 1231761-08-2): A Versatile Building Block in Organic Synthesis

8-Chloroquinoline-2-carbonitrile (CAS 1231761-08-2) is a highly valuable heterocyclic compound that has gained significant attention in the field of organic chemistry and pharmaceutical research. This compound, belonging to the quinoline derivatives family, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique molecular structure, featuring both a chloro substituent and a cyano group, makes it an excellent candidate for diverse chemical transformations.

The growing interest in 8-Chloroquinoline-2-carbonitrile applications stems from its role in developing drug candidates, particularly in the areas of antimicrobial agents and anticancer research. Recent studies have highlighted its potential as a scaffold for designing novel therapeutic compounds, aligning with current trends in medicinal chemistry and drug discovery. Researchers are particularly interested in exploring how to synthesize 8-Chloroquinoline-2-carbonitrile efficiently, as well as its reactivity patterns in various organic reactions.

From a chemical properties perspective, 8-Chloroquinoline-2-carbonitrile demonstrates excellent thermal stability and solubility characteristics in common organic solvents. These properties make it particularly suitable for multistep synthesis applications. The compound's molecular weight of 188.61 g/mol and its precise structural features contribute to its versatility in pharmaceutical intermediates preparation. Many chemists search for information about 8-Chloroquinoline-2-carbonitrile solubility and storage conditions, which are crucial factors for laboratory handling and industrial applications.

The market demand for quinoline derivatives like 8-Chloroquinoline-2-carbonitrile has been steadily increasing, driven by the expanding pharmaceutical industry and growing research in small molecule therapeutics. Current price trends for this compound reflect its importance as a specialty chemical, with manufacturers focusing on improving synthesis methods to meet the rising demand. Industry analysts often investigate where to buy 8-Chloroquinoline-2-carbonitrile and compare supplier options for this valuable chemical intermediate.

In academic research, 8-Chloroquinoline-2-carbonitrile has become a subject of numerous studies exploring its potential in material science applications. Its electronic properties make it interesting for developing organic semiconductors and photovoltaic materials, areas that are currently receiving substantial research funding worldwide. The compound's structure-activity relationships are also being investigated to understand its potential in various biochemical applications.

Quality control of 8-Chloroquinoline-2-carbonitrile is another important aspect that researchers and manufacturers consider. Standard analytical methods including HPLC analysis, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity specifications meet the required standards. Many laboratories search for detailed 8-Chloroquinoline-2-carbonitrile MSDS information and safety protocols to ensure proper handling of this chemical in research settings.

The future outlook for 8-Chloroquinoline-2-carbonitrile appears promising, with ongoing research exploring its potential in green chemistry applications and catalysis. As the scientific community continues to investigate sustainable synthesis methods, this compound is likely to play an important role in the development of environmentally friendly chemical processes. Its versatility and unique chemical reactivity ensure that 8-Chloroquinoline-2-carbonitrile will remain a valuable tool for chemists and researchers in various fields for years to come.